Ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate
Overview
Description
Ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate is a chemical compound with the molecular formula C13H19N3O2 and a molecular weight of 249.31 g/mol. It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of Ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate consists of a piperidine ring attached to a pyridazine ring via a carboxylate ester linkage. The piperidine ring is a six-membered ring containing five methylene bridges (–CH2–) and one amine bridge (–NH–) .Scientific Research Applications
Antimicrobial Properties
A variety of derivatives of Ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate, such as fluoroquinolone and naphthyridine derivatives, have been studied for their antimicrobial activities. These compounds have shown promising results against a range of bacterial and fungal pathogens, indicating potential use in developing new antimicrobial agents (Srinivasan et al., 2010); (Balogh et al., 2009).
Biological Properties and Synthesis Techniques
Studies on benzothiazole and pyrrolotriazine derivatives incorporating Ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate have provided insights into their synthesis and biological properties. These studies offer a basis for further exploration of their potential in various biomedical applications, including the development of new drugs with antibacterial and antifungal properties (Shafi et al., 2021).
Chemical Structure and Stability
Research on the chemical structure and stability of Ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate and its derivatives is vital for understanding their reactivity and potential applications in various fields. Studies have been conducted to elucidate their crystal structures, molecular arrangements, and decomposition kinetics, providing valuable information for chemical synthesis and application development (Parvez et al., 2004); (Monsalve et al., 2006).
Anticancer Potential
Ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate has also been explored in the context of developing anticancer agents. Its derivatives have been synthesized and evaluated for their anticancer activities, showing promising results in inhibiting cancer cell growth and warranting further in vivo studies to ascertain their therapeutic usefulness (Rehman et al., 2018).
properties
IUPAC Name |
ethyl 1-(6-methylpyridazin-3-yl)piperidine-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19N3O2/c1-3-18-13(17)11-5-4-8-16(9-11)12-7-6-10(2)14-15-12/h6-7,11H,3-5,8-9H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GRLBDYGTNKTTAQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCN(C1)C2=NN=C(C=C2)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19N3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.31 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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